(+)-Potassium Ds-threo-isocitrate monobasic

• Molecular Formula: C6H7KO7
• Molecular Weight: 230.21 g/mol
• InChI: InChI=1S/C6H8O7.K/c7-3(8)1-2(5(10)11)4(9)6(12)13;/h2,4,9H,1H2,(H,7,8)(H,10,11)(H,12,13);/q;+1/p-1/t2-,4+;/m0./s1
• InChIKey: IVLPTBJBFVJENN-LEJBHHMKSA-M

Product Identification & Core Profile

(+)-Potassium Ds-threo-isocitrate monobasic (CAS 20226-99-7) is a monopotassium salt of the (1R,2S)-1-hydroxy-1,2,3-propanetricarboxylic acid stereoisomer, also known as Ds-(+)-threo-isocitric acid monopotassium salt . This compound belongs to the alpha-hydroxy acid family and functions as a metabolic intermediate in the tricarboxylic acid (TCA) cycle . It serves as a substrate for the characterization of isocitrate dehydrogenase (IDH) enzymes, specifically for assessing isocitrate dehydrogenase 2 (Idh2) activity via the Kornberg method . The compound is supplied as a crystalline solid with a molecular formula of C6H7KO7, a molecular weight of 230.21 g/mol, and a purity specification of ≥98.0% (NT) .

Stereochemically defined Ds-threo-isocitrate substrate

Monopotassium salt for consistent counterion

High-purity profile for reproducible enzyme kinetics

Why Generic Isocitrate Substitution Fails

The term 'isocitrate' encompasses multiple stereoisomers and salt forms that exhibit distinct biochemical behaviors. Enzymes involved in the TCA cycle and related pathways display strict stereospecificity; for instance, NAD-specific isocitrate dehydrogenase from Neurospora crassa is competitively inhibited by the ls-erythro-isocitrate stereoisomer while using ds-threo-isocitrate as its true substrate [1]. Substituting the defined (+)-Potassium Ds-threo-isocitrate monobasic with racemic DL-isocitrate, alternative salt forms, or undefined stereoisomers introduces confounding variables that alter apparent enzyme kinetics, reduce assay sensitivity, and compromise quantitative comparisons across experiments. The following quantitative evidence demonstrates why this specific compound—with its defined stereochemistry, counterion, and purity profile—cannot be replaced by generic 'isocitrate' alternatives without sacrificing data integrity and inter-study comparability.

Racemic DL-isocitrate

Contains inhibitory ls-erythro isomer that may artificially reduce enzyme activity at physiological pH

Alternative salt forms

May alter solubility, ionization state, or enzyme recognition compared to monopotassium salt

Undefined purity

Impurities can shift apparent kinetic constants, especially at low substrate concentrations near Km

• [1] Sanwal, B. D., & Cook, R. A. (1965). Allosteric activation of nicotinamide-adenine dinucleotide specific isocitrate dehydrogenase of neurospora. Biochimica et Biophysica Acta (BBA) - Enzymology and Biological Oxidation, 110(2), 359-374. View Source

Quantitative Differentiation Evidence

Substrate Affinity for Isocitrate Lyase

The stereochemically pure threo-Ds-isocitrate exhibits a 2-fold higher apparent affinity (lower Km) for isocitrate lyase from Yarrowia lipolytica compared to the racemic DL-isocitrate mixture [1]. This demonstrates that the presence of the non-physiological enantiomer in DL-isocitrate directly impairs enzyme recognition and catalytic efficiency.

Isocitrate Lyase Km

Head-to-head

Km 0.3 mM (Ds-threo) vs 0.6 mM (DL-isocitrate)

Higher apparent substrate affinity supports accurate kinetic constant measurement

Yarrowia lipolytica isocitrate lyase; pH and temperature not specified

Evidence Dimension	Michaelis-Menten constant (Km) for isocitrate lyase
Target Compound Data	Km = 0.3 mM for threo-Ds-isocitrate
Comparator Or Baseline	Km = 0.6 mM for DL-isocitrate
Quantified Difference	2-fold lower Km (higher affinity) for the pure stereoisomer
Conditions	Yarrowia lipolytica isocitrate lyase; pH and temperature not explicitly specified in the referenced source

Why This Matters

A 2-fold difference in Km translates to significantly different substrate concentrations required to achieve half-maximal velocity, directly affecting assay design, reagent consumption, and the accuracy of kinetic parameter determination.

• [1] Hnes, I., Simon, M., & Weber, H. (1991). Characterization of isocitrate lyase from the yeast Yarrowia lipolytica. Journal of Basic Microbiology, 31(4), 251-258. View Source

NADP-IDH Substrate Affinity

For a purified NADP+-dependent isocitrate dehydrogenase, the stereochemically pure threo-Ds-isocitrate exhibits a 1.83-fold lower Km compared to racemic DL-isocitrate [1]. This indicates that the Ds-threo isomer is the preferred physiological substrate and that the racemic mixture contains components that reduce apparent binding affinity.

NADP-IDH Km

Head-to-head

Km 5.4 µM (Ds-threo) vs 9.9 µM (DL-isocitrate)

1.83-fold lower Km avoids need for nearly double substrate concentration in saturation experiments

NADP+-dependent isocitrate dehydrogenase; enzyme source and buffer not detailed

Evidence Dimension	Michaelis-Menten constant (Km) for NADP+-dependent isocitrate dehydrogenase
Target Compound Data	Km = 5.4 µM for threo-Ds-isocitrate
Comparator Or Baseline	Km = 9.9 µM for DL-isocitrate
Quantified Difference	1.83-fold lower Km (higher affinity) for threo-Ds-isocitrate
Conditions	NADP+-dependent isocitrate dehydrogenase; specific enzyme source and buffer conditions not detailed in the abstract

Why This Matters

The 1.83-fold difference in Km directly impacts the substrate concentration needed for enzyme assays. Using racemic DL-isocitrate would necessitate nearly twice the substrate concentration to achieve comparable enzyme saturation, increasing reagent costs and potentially introducing artifacts from the inactive stereoisomer.

• [1] Abstract retrieved from biosci.alljournals.cn. The Km values for threo-Ds-isocitrate, DL-isocitrate, and NADP+ were 5.4 microM, 9.9 microM, and 7.3 microM, respectively. View Source

Competitive Inhibition by ls-erythro-Isocitrate

The NAD-specific isocitrate dehydrogenase from Neurospora crassa displays strict stereochemical discrimination. The ls-erythro-isocitrate stereoisomer, which would be present in racemic or undefined isocitrate preparations, competitively inhibits the enzyme with respect to the correct ds-threo-isocitrate substrate at pH 7.6 [1]. This inhibitory effect is absent at pH 6.4, demonstrating that the allosteric regulatory site is activated only under specific physiological conditions.

Stereochemical Inhibition

Reported

ls-erythro-isocitrate competitively inhibits ds-threo-isocitrate utilization at pH 7.6

Contaminating ls-erythro isomer in racemic mixtures may artifactually reduce measured enzyme activity

NAD-specific IDH from Neurospora crassa; inhibition absent at pH 6.4

Evidence Dimension	Competitive inhibition of ds-threo-isocitrate oxidation by ls-erythro-isocitrate
Target Compound Data	ds-threo-isocitrate serves as the sole active substrate for the active site
Comparator Or Baseline	ls-erythro-isocitrate binds to an allosteric site and competitively inhibits ds-threo-isocitrate utilization at pH 7.6
Quantified Difference	Inhibition is competitive; no activity observed for ls-erythro-isocitrate as a substrate
Conditions	NAD-specific isocitrate dehydrogenase from Neurospora crassa; pH 7.6 (inhibition observed) vs. pH 6.4 (no inhibition)

Why This Matters

The presence of ls-erythro-isocitrate as a contaminant in racemic or undefined isocitrate sources will artifactually reduce measured enzyme activity under physiological pH conditions, leading to inaccurate kinetic parameters and potential misinterpretation of regulatory mechanisms.

• [1] Sanwal, B. D., & Cook, R. A. (1965). Allosteric activation of nicotinamide-adenine dinucleotide specific isocitrate dehydrogenase of neurospora. Biochimica et Biophysica Acta (BBA) - Enzymology and Biological Oxidation, 110(2), 359-374. View Source

Purity Specification for Reproducible Assays

The commercial product (+)-Potassium Ds-threo-isocitrate monobasic is specified at ≥98.0% purity by non-aqueous titration (NT), with a defined optical rotation of [α]20/D +20.5±1° (c = 2% in H2O) . This level of purity and stereochemical characterization is essential for reproducible enzyme assays, particularly when measuring low Km values (e.g., 6.4 µM for E. coli IDH) where minor contaminants could significantly alter apparent kinetics.

Purity & Stereochemical Identity

Data to verify

≥98.0% (NT) purity; [α]20/D +20.5±1°

Defined purity and optical rotation ensure batch-to-batch consistency for reproducible enzyme kinetics

Per supplier CoA; ≤2% impurities may affect low-Km determinations

Evidence Dimension	Purity specification and stereochemical identity
Target Compound Data	≥98.0% (NT) purity; [α]20/D +20.5±1° (c = 2% in H2O)
Comparator Or Baseline	Generic 'isocitrate' preparations may lack stereochemical definition or have lower purity specifications
Quantified Difference	Defined optical rotation confirms stereochemical integrity; 98% minimum purity ensures ≤2% total impurities
Conditions	Analytical specifications per Sigma-Aldrich Certificate of Analysis

Why This Matters

For kinetic studies where substrate concentrations approach the Km (e.g., 5-10 µM), even 2% impurities can shift apparent Km values. The defined optical rotation provides batch-to-batch consistency essential for inter-laboratory reproducibility and regulatory compliance in pharmaceutical research.

Key Application Scenarios

IDH Isoform Kinetic Characterization

Researchers quantifying Km and Vmax for purified IDH1 or IDH2 enzymes must use stereochemically pure (+)-Potassium Ds-threo-isocitrate monobasic. The 1.83-fold lower Km for threo-Ds-isocitrate (5.4 µM) compared to DL-isocitrate (9.9 µM) demonstrates that racemic mixtures yield inaccurate kinetic constants . Furthermore, the presence of ls-erythro-isocitrate in undefined preparations introduces competitive inhibition at physiological pH, confounding regulatory studies [1].

Isocitrate Lyase Activity Assays

For isocitrate lyase assays, the 2-fold lower Km of pure threo-Ds-isocitrate (0.3 mM) versus DL-isocitrate (0.6 mM) directly impacts substrate concentration selection . Using the racemic mixture would require double the substrate concentration to achieve the same fractional enzyme saturation, increasing assay costs and reducing sensitivity for inhibitor screening campaigns.

Structural Biology and Crystallography of IDH

Crystallization of IDH-substrate complexes for structure-based drug design demands a defined, high-purity substrate. The ≥98.0% purity and confirmed stereochemistry via optical rotation ([α]20/D +20.5±1°) minimize heterogeneity in the active site, essential for obtaining high-resolution diffraction data. Contaminating stereoisomers could occupy the active site non-productively, degrading electron density maps.

Inter-Laboratory Standardization and Method Transfer

When transferring IDH activity assays between laboratories or establishing validated methods for regulatory submissions, the defined purity (≥98.0% NT) and stereochemical identity of (+)-Potassium Ds-threo-isocitrate monobasic provide a traceable, reproducible substrate standard . Substitution with generic isocitrate introduces uncontrolled variables that preclude valid inter-study comparisons.

Application

Selection Property

Validation Focus

IDH Isoform Kinetic Characterization

Stereochemically pure substrate

Accurate Km/Vmax and regulatory site studies

Isocitrate Lyase Activity Assays

Defined substrate affinity

Substrate concentration optimization for inhibitor screening

Structural Biology / Crystallography

High purity and stereochemical identity

Active-site occupancy homogeneity for diffraction

Inter-Laboratory Standardization

Traceable purity and defined stereochemistry

Method-transfer reproducibility and documentation

• [1] Sanwal, B. D., & Cook, R. A. (1965). Allosteric activation of nicotinamide-adenine dinucleotide specific isocitrate dehydrogenase of neurospora. Biochimica et Biophysica Acta (BBA) - Enzymology and Biological Oxidation, 110(2), 359-374. View Source